Cas no 1373421-48-7 (1H-Benzimidazole-2-carbonitrile, 6-methoxy-)

• Product Name: 1H-Benzimidazole-2-carbonitrile, 6-methoxy-
• CAS No: 1373421-48-7
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 4826197
• Update Time: 2025-10-29

1H-Benzimidazole-2-carbonitrile, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carbonitrile, 6-methoxy-
• 2-Cyano-5-methoxy-1H-benzimidazole
• 6-methoxy-1H-benzimidazole-2-carbonitrile

• Inchi： 1S/C9H7N3O/c1-13-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,1H3,(H,11,12)
• InChI Key： WAWVXVAQCAALNI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1
• Topological Polar Surface Area: 61.7

Additional information on 1H-Benzimidazole-2-carbonitrile, 6-methoxy-

1H-Benzimidazole-2-carbonitrile, 6-methoxy-

The compound with CAS No. 1373421-48-7, known as 1H-Benzimidazole-2-carbonitrile, 6-methoxy-, is an organic heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzimidazole ring system, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of the cyano group (-CN) at the 2-position and the methoxy group (-OCH₃) at the 6-position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of 1H-Benzimidazole-2-carbonitrile, 6-methoxy- in various applications, particularly in drug discovery and material synthesis. The benzimidazole moiety is well-known for its ability to act as a scaffold in medicinal chemistry due to its diverse biological activities. The cyano group at the 2-position enhances the compound's electron-withdrawing properties, which can influence its reactivity and bioavailability. Meanwhile, the methoxy group at the 6-position contributes to increased lipophilicity and solubility, making it more amenable for use in pharmaceutical formulations.

One of the most promising areas of research involving this compound is its role in anti-cancer drug development. Recent findings suggest that 1H-Benzimidazole-2-carbonitrile, 6-methoxy- exhibits selective cytotoxicity against various cancer cell lines, potentially due to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Additionally, its structure allows for further functionalization, enabling researchers to explore derivatives with enhanced efficacy and reduced side effects.

In materials science, this compound has been investigated for its potential as a building block in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The cyano group serves as a versatile coordinating unit, while the aromaticity of the benzimidazole ring provides stability to these materials. Recent studies have demonstrated that incorporating 1H-Benzimidazole-2-carbonitrile, 6-methoxy- into MOFs can lead to materials with high surface area and porosity, making them suitable for gas storage and catalytic applications.

The synthesis of 1H-Benzimidazole-2-carbonitrile, 6-methoxy- typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones in acidic conditions, followed by subsequent functionalization steps to introduce the cyano and methoxy groups. Researchers are continuously exploring more efficient synthetic routes that minimize waste and improve scalability.

From an environmental standpoint, understanding the degradation pathways of 1H-Benzimidazole-2-carbonitrile, 6-methoxy- is crucial for assessing its environmental impact. Recent studies have shown that under certain conditions, such as UV irradiation or microbial degradation, this compound can undergo transformation into less harmful byproducts. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, 1H-Benzimidazole-2-carbonitrile, 6-methoxy-, CAS No. 1373421-48-7, stands out as a versatile compound with potential applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.